Cas no 138509-46-3 (2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI))

• Product Name: 2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI)
• CAS No: 138509-46-3
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 902287
• PubChem ID: 18957480
• Update Time: 2025-04-19

2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI)

• Inchi： 1S/C8H12O2/c1-6(2)10-8-4-3-7(9)5-8/h5-6H,3-4H2,1-2H3
• InChI Key： SSSFRZWTJVFYJA-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=CC(CC1)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters Vinylogous esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters